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Compound of Interest

Compound Name: C.I. Solvent red 179

Cat. No.: B401729 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on minimizing bleeding and migration of Solvent Red 179 in plastic

applications.

Frequently Asked Questions (FAQs)
Q1: What is Solvent Red 179 and in which plastics is it commonly used?

A1: Solvent Red 179 is a yellowish-red solvent dye belonging to the ketoamine chemical family.

[1][2][3] It is known for its high heat resistance (up to 300°C), good light fastness, and high

tinting strength.[1][4][5] It is recommended for coloring a wide variety of plastics, including:

Polystyrene (PS)

High Impact Polystyrene (HIPS)

Acrylonitrile Butadiene Styrene (ABS)

Polycarbonate (PC)

Polyethylene Terephthalate (PET)

Polymethyl Methacrylate (PMMA)

Polyamide (PA6, PA66)
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Styrene Acrylonitrile (SAN)

Acrylonitrile Styrene Acrylate (AS)

Rigid Polyvinyl Chloride (RPVC)

Q2: What are the primary causes of bleeding and migration of Solvent Red 179 in plastics?

A2: Dye migration and bleeding in plastics are complex phenomena influenced by several

factors:

Excessive Dye Concentration: Higher-than-recommended concentrations of the dye can lead

to oversaturation in the polymer matrix, resulting in surface bloom or bleeding.

Polymer Compatibility: The solubility and compatibility of Solvent Red 179 can vary between

different types of plastics. Dyes have low solubility in certain polymers like polyethylene (PE)

and polypropylene (PP), which can lead to migration.[6]

Processing Temperatures: High processing temperatures can increase the mobility of dye

molecules within the polymer, potentially leading to migration. While Solvent Red 179 has

high heat resistance, excessive temperatures during processing can still be a contributing

factor.

Plasticizers and Additives: The presence of other additives in the plastic formulation, such as

plasticizers, can increase the free volume within the polymer and facilitate dye migration.

Secondary Processing: Subsequent manufacturing steps, such as sterilization or exposure

to chemicals, can induce or accelerate dye migration.

Q3: What is the difference between "bleeding" and "migration"?

A3: While often used interchangeably, "bleeding" and "migration" can refer to slightly different

phenomena:

Bleeding: This typically refers to the coloring of a contacting material when the plastic is in

contact with a liquid or another solid. For example, the red color transferring from a plastic

part onto its packaging.
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Migration: This is a broader term that describes the movement of the dye from within the

plastic to its surface or into a contacting substance. This can occur even without direct

contact with a liquid.

Troubleshooting Guide: Minimizing Solvent Red 179
Bleeding and Migration
This guide provides a systematic approach to troubleshooting and resolving issues related to

the bleeding and migration of Solvent Red 179.

Problem: Observed color transfer to adjacent materials
or surfaces.
Troubleshooting Workflow
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Start: Bleeding or Migration Observed

Step 1: Verify Dye Concentration

Is Concentration Too High?

Action: Reduce Dye Loading

Yes

Step 2: Evaluate Polymer Compatibility

No

Step 5: Perform Migration Testing

Is Polymer Compatible?

Action: Consider Alternative Polymer

No

Step 3: Review Processing Conditions

Yes

Are Temperatures Excessive?

Action: Optimize Processing Temperature

Yes

Step 4: Analyze Formulation Additives

No

Are High Levels of Plasticizers Present?

Action: Modify Additive Package

Yes

No

End: Issue Resolved

Click to download full resolution via product page

Caption: A step-by-step workflow for troubleshooting bleeding and migration issues.
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Step 1: Verify Dye Concentration

Issue: Using a higher concentration of Solvent Red 179 than necessary can lead to unbound

dye molecules that are free to migrate.

Recommendation: Review the recommended dosage for your specific polymer. In many

plastics, a transparent shade can be achieved with as little as 0.05% dye loading.

Action: Conduct a concentration ladder study to determine the minimum amount of dye

required to achieve the desired color. This will help to avoid oversaturation of the polymer.

Step 2: Evaluate Polymer Compatibility

Issue: The chemical nature of the polymer plays a crucial role in dye solubility and retention.

Recommendation: While Solvent Red 179 is compatible with a wide range of polymers, its

performance can vary. For instance, solvent dyes generally have lower solubility in

polyolefins like PE and PP.[6]

Action: If migration is persistent in a particular polymer, consider evaluating an alternative

grade or a different compatible polymer.

Step 3: Review Processing Conditions

Issue: High melt processing temperatures can increase the kinetic energy of the dye

molecules, facilitating their movement within the polymer matrix.

Recommendation: Solvent Red 179 has a high heat resistance (up to 300°C), but it's crucial

to operate within the optimal processing window for both the polymer and the dye.[4][5][7]

Action: Optimize processing parameters by reducing the melt temperature and residence

time to the lowest possible values that still ensure proper mixing and part quality.

Step 4: Analyze Formulation Additives

Issue: Certain additives, particularly plasticizers, can increase the free volume within the

polymer structure, creating pathways for dye migration.
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Recommendation: Review the entire plastic formulation.

Action: If possible, consider reducing the concentration of plasticizers or substituting them

with alternatives that have a lower impact on dye migration.

Data Presentation
Table 1: Properties of Solvent Red 179

Property Value Source(s)

Chemical Family Ketoamine [1][2][3]

C.I. Name Solvent Red 179 [1][8]

CAS Number 6829-22-7, 89106-95-5 [1][5][9]

Molecular Formula C22H12N2O [1][8]

Heat Resistance 280-300°C [4][5][7]

Light Fastness (in PS) 7-8 (on a scale of 1-8) [1][5][7]

Melting Point ~251°C [1][5][10]

Table 2: Solubility of Solvent Red 179 in Various Solvents at 20°C

Solvent Solubility (g/L) Source(s)

Acetone 1.6 [3][5][7][10]

Butyl Acetate 1.5 - 1.6 [3][5][7][10]

Dichloromethane 1.0 - 8.0 [3][5][7][10]

Ethyl Alcohol 0.9 - 8.0 [3][5][7][10]

Methylbenzene 4.0 - 4.1 [3][10]

Experimental Protocols
Protocol 1: Evaluation of Dye Migration into a Contacting Medium (Extraction Test)
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This protocol is designed to quantify the migration of Solvent Red 179 from a plastic sample

into a liquid medium.

Start: Prepare Plastic Samples

1. Prepare standardized plastic samples
(known surface area and dye concentration)

2. Select appropriate extraction medium
(e.g., ethanol, isopropanol, or a simulant)

3. Immerse samples in the medium
at a controlled temperature and duration

4. Analyze the extraction medium for
dye concentration using UV-Vis spectroscopy

5. Calculate the amount of migrated dye
per unit surface area of the plastic

End: Quantified Migration Data

Click to download full resolution via product page

Caption: Workflow for quantifying dye migration into a liquid medium.

Methodology:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b401729?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b401729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Prepare plastic plaques or films of a standardized size and thickness

containing a known concentration of Solvent Red 179.

Extraction Medium Selection: Choose a solvent in which Solvent Red 179 is soluble and that

is relevant to the end-use application of the plastic. Common choices include ethanol,

isopropanol, or food simulants for packaging applications.

Immersion: Immerse the plastic samples in the extraction medium in a sealed container. The

ratio of the sample surface area to the volume of the medium should be kept constant across

all experiments.

Incubation: Place the containers in a controlled environment (e.g., an oven or incubator) at a

specific temperature and for a defined period. These conditions should be chosen to

simulate the intended use or storage conditions of the final product.

Analysis: After the incubation period, remove the plastic samples. Analyze the concentration

of Solvent Red 179 in the extraction medium using a suitable analytical technique, such as

UV-Visible spectrophotometry, by measuring the absorbance at its λmax.

Quantification: Create a calibration curve using known concentrations of Solvent Red 179 in

the extraction medium. Use this curve to determine the concentration of the migrated dye in

the experimental samples. Express the results as the mass of migrated dye per unit surface

area of the plastic sample.

Protocol 2: Evaluation of Dye Bleeding onto a Solid Contact Surface (Crocking Test)

This protocol assesses the transfer of color from the plastic surface to a solid material upon

rubbing.

Methodology:

Sample Preparation: Use a flat, colored plastic sample.

Contact Material: A standard white cotton cloth is typically used.

Procedure:
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Wrap the white cotton cloth around a finger or a standardized crockmeter finger.

Rub the cloth against the surface of the colored plastic sample with a consistent pressure

for a specified number of cycles (e.g., 10 double rubs).

Evaluation:

Visually assess the degree of color transfer to the white cotton cloth.

For a more quantitative assessment, use a colorimeter to measure the color difference

(ΔE) on the cotton cloth before and after the test. A higher ΔE value indicates a greater

degree of bleeding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Solvent Red 179 - Minimizing
Bleeding and Migration in Plastics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b401729#minimizing-bleeding-and-migration-of-
solvent-red-179-in-plastics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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